molecular formula C8H14O2 B8379177 1-(6-methyl-3,4-dihydro-2H-pyran-2-yl)ethanol CAS No. 3749-35-7

1-(6-methyl-3,4-dihydro-2H-pyran-2-yl)ethanol

Cat. No. B8379177
CAS RN: 3749-35-7
M. Wt: 142.20 g/mol
InChI Key: VWAPPCDIWNIIKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-methyl-3,4-dihydro-2H-pyran-2-yl)ethanol is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(6-methyl-3,4-dihydro-2H-pyran-2-yl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-methyl-3,4-dihydro-2H-pyran-2-yl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

3749-35-7

Molecular Formula

C8H14O2

Molecular Weight

142.20 g/mol

IUPAC Name

1-(6-methyl-3,4-dihydro-2H-pyran-2-yl)ethanol

InChI

InChI=1S/C8H14O2/c1-6-4-3-5-8(10-6)7(2)9/h4,7-9H,3,5H2,1-2H3

InChI Key

VWAPPCDIWNIIKY-UHFFFAOYSA-N

Canonical SMILES

CC1=CCCC(O1)C(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 20.00 g of 16A in 40 ml of ethyl alcohol was added drop by drop to a solution of 2.71 g of sodium borohydride in 130 ml of ethyl alcohol and 65 ml of water, at 19°-23° C. After 30 minutes, 40 ml of acetone was added drop by drop. After 5 additional minutes, the reaction mixture was diluted with an equal volume of water, saturated with potassium carbonate, and extracted with ether. The extract was washed with saturated sodium chloride solution, dried (Na2SO4) and stripped of solvent. Some water remained in the residue. 100 ml of acetone was added to the residue; the solution was dried (Na2SO4) and stripped of solvent to give 2-(1-hydroxyethyl)-3,4-dihydro-6-methyl-2H-pyran (16B), as a liquid, b.p.: not determined.
Name
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
2.71 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One
Name
Quantity
65 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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